Cas no 1369409-61-9 (Methyl 2-isopropoxy-1-naphthoate)

• Product Name: Methyl 2-isopropoxy-1-naphthoate
• CAS No: 1369409-61-9
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5079469
• Update Time: 2025-11-02

Methyl 2-isopropoxy-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-isopropoxy-1-naphthoate

• Inchi： 1S/C15H16O3/c1-10(2)18-13-9-8-11-6-4-5-7-12(11)14(13)15(16)17-3/h4-10H,1-3H3
• InChI Key： RWIDPPUAPSVCGA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=C2C=CC=CC2=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on Methyl 2-isopropoxy-1-naphthoate

Methyl 2-isopropoxy-1-naphthoate (CAS 1369409-61-9): A Versatile Chemical Intermediate in Modern Synthesis

Methyl 2-isopropoxy-1-naphthoate (CAS 1369409-61-9) is a specialized organic compound that has gained significant attention in pharmaceutical and material science research. This ester derivative of naphthoic acid combines the unique properties of naphthalene with the reactivity of an isopropoxy group, making it a valuable building block in synthetic chemistry. The compound's molecular structure features a naphthalene core substituted with a methoxycarbonyl group at position 1 and an isopropoxy group at position 2, creating interesting electronic and steric effects that influence its reactivity.

The growing interest in Methyl 2-isopropoxy-1-naphthoate synthesis reflects the broader trend in chemical research toward complex, functionalized aromatic compounds. Researchers are particularly interested in how the isopropoxy-naphthoate structure can serve as a precursor for various biologically active molecules. Recent publications have highlighted its potential in creating novel fluorescent probes, with the naphthalene moiety providing excellent photophysical properties while the isopropoxy group offers synthetic flexibility for further modifications.

From a synthetic chemistry perspective, CAS 1369409-61-9 demonstrates remarkable versatility. The ester group can undergo hydrolysis to yield the corresponding carboxylic acid, while the isopropoxy moiety can participate in various substitution reactions. This dual functionality makes Methyl 2-isopropoxy-1-naphthoate particularly valuable in multi-step synthesis, where it can serve as a key intermediate in the construction of more complex molecular architectures. Recent studies have explored its use in palladium-catalyzed coupling reactions, where the naphthalene system acts as an excellent platform for creating extended π-conjugated systems.

The pharmaceutical industry has shown increasing interest in naphthoate derivatives like Methyl 2-isopropoxy-1-naphthoate due to their potential biological activities. While not directly bioactive itself, this compound serves as a crucial intermediate in the synthesis of various drug candidates. Researchers are particularly excited about its potential in developing new anti-inflammatory agents and kinase inhibitors, where the naphthalene core can interact with biological targets through π-π stacking interactions. The isopropoxy group's steric bulk also provides opportunities for modulating the pharmacokinetic properties of resulting drug molecules.

In material science applications, Methyl 2-isopropoxy-1-naphthoate has emerged as a promising precursor for organic electronic materials. The compound's rigid naphthalene structure contributes to excellent charge transport properties, while the substituents allow for fine-tuning of solubility and processing characteristics. Recent breakthroughs in organic light-emitting diodes (OLEDs) have utilized similar naphthoate derivatives, sparking interest in CAS 1369409-61-9 as a potential building block for next-generation optoelectronic materials. The compound's stability under various processing conditions makes it particularly attractive for these applications.

From a commercial availability standpoint, Methyl 2-isopropoxy-1-naphthoate remains a relatively niche chemical product, primarily supplied by specialty chemical manufacturers. The current market demand reflects its status as a research chemical rather than a bulk commodity, with most inquiries coming from academic institutions and pharmaceutical R&D departments. However, as applications for functionalized naphthoate compounds continue to expand, industry analysts predict steady growth in demand for this and related compounds over the coming years.

Quality control for CAS 1369409-61-9 typically involves rigorous analytical characterization, including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The compound's stability profile suggests good shelf life when stored properly under inert atmosphere at low temperatures. Researchers working with Methyl 2-isopropoxy-1-naphthoate should note that while it's generally stable under standard laboratory conditions, the ester group may be sensitive to strong bases or prolonged exposure to moisture.

The synthesis of Methyl 2-isopropoxy-1-naphthoate typically involves multi-step procedures starting from commercially available naphthalene derivatives. Modern synthetic approaches often employ transition metal catalysis to introduce the isopropoxy group selectively at the 2-position, followed by esterification to install the methoxycarbonyl functionality. Recent methodological advances have improved the overall yield and reduced the environmental impact of these synthetic routes, aligning with the growing emphasis on green chemistry principles in organic synthesis.

Looking toward future applications, researchers are particularly excited about the potential of Methyl 2-isopropoxy-1-naphthoate in the development of advanced materials. Its combination of aromatic character and functional group diversity makes it an attractive candidate for creating novel liquid crystals, organic semiconductors, and molecular sensors. The compound's ability to participate in various supramolecular interactions through its naphthalene core and substituents opens numerous possibilities for materials design.

For laboratories considering working with CAS 1369409-61-9, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data. The purity of Methyl 2-isopropoxy-1-naphthoate significantly impacts its performance in subsequent reactions, especially in sensitive catalytic processes. Many researchers opt to characterize newly acquired batches using standard spectroscopic methods before use, particularly when employing the compound in asymmetric synthesis or other demanding applications.

The safety profile of Methyl 2-isopropoxy-1-naphthoate appears favorable based on current knowledge, with no significant hazards identified in standard laboratory handling. However, as with all chemical substances, appropriate personal protective equipment should be used, and material safety data sheets should be consulted before use. The compound's environmental fate and toxicity have not been extensively studied, reflecting its status as a relatively new research chemical with limited production volume.

In conclusion, Methyl 2-isopropoxy-1-naphthoate (CAS 1369409-61-9) represents an intriguing example of how subtle modifications to aromatic systems can create compounds with diverse applications. Its unique combination of structural features positions it as a valuable tool in medicinal chemistry, materials science, and synthetic methodology development. As research into functionalized aromatic esters continues to advance, this compound will likely play an increasingly important role in the development of new technologies and therapeutic agents.